N-[4-(aminosulfonyl)phenyl]-2-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C15H16N2O3S/c1-11-4-2-3-5-12(11)10-15(18)17-13-6-8-14(9-7-13)21(16,19)20/h2-9H,10H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key: NVSHNBPXNSFESY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

“N-[4-(aminosulfonyl)phenyl]-2-(2-methylphenyl)acetamide” is a chemical compound that belongs to the class of organic compounds known as sulfonamides. Sulfonamides are compounds containing a sulfonamide group, which is a sulfur atom connected to two oxygen atoms (double-bonded) and one nitrogen atom. In this case, the sulfonamide group is connected to a phenyl ring, which is further connected to an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the sulfonamide group attached to a phenyl ring, which is further connected to an acetamide group. The presence of these functional groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and potentially increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its potential applications. If it’s a drug or a biologically active compound, future research could focus on exploring its biological activity, optimizing its properties, or investigating its mechanism of action.